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Compound of Interest

Compound Name: SANTALOL

Cat. No.: B7824269 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Santalol, a sesquiterpenoid alcohol that is a primary component of sandalwood oil.[1][2]

Adherence to these procedures is critical for ensuring personnel safety and environmental

protection. This document is intended for researchers, scientists, and drug development

professionals familiar with laboratory settings.

Core Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle Santalol with appropriate

personal protective equipment (PPE). Santalol is classified as a skin sensitizer and may cause

an allergic skin reaction.[3][4][5][6] It is also a combustible liquid.[1][2]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.[2][3]

Ventilation: Handle Santalol and its waste in a well-ventilated area, such as a chemical fume

hood.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][7]

Step-by-Step Disposal Protocol
Disposal of Santalol must comply with all applicable federal, state, and local regulations.[8]

Hazardous chemicals must never be poured down the drain or disposed of in regular trash.[8]

[9]
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Step 1: Waste Characterization and Segregation

Treat all unused, surplus, or contaminated Santalol as hazardous chemical waste.

Collect Santalol waste in a dedicated container, separate from other waste streams. Do not

mix with incompatible chemicals.[10][11] For example, keep non-halogenated solvent wastes

like Santalol separate from halogenated solvents.[10]

Step 2: Proper Containerization

Use a chemically compatible container that is in good condition and has a secure, tight-fitting

lid. Plastic is often preferred for waste storage.[8]

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

("Santalol"), and any associated hazard warnings (e.g., "Combustible," "Skin Sensitizer").[8]

[11]

Keep the waste container closed at all times, except when adding waste.[8][10]

Step 3: On-Site Storage

Store the sealed and labeled waste container in a designated and secure "Satellite

Accumulation Area" within the laboratory, at or near the point of generation.[8]

Ensure the storage area is away from ignition sources and general laboratory traffic.

Step 4: Arranging for Final Disposal

Contact your institution’s Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[1][8]

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Step 5: Spill and Leak Management

In the event of a spill, prevent it from entering drains or waterways.[3][12]
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Contain the spill and absorb the material using an inert, non-combustible absorbent such as

sand, earth, or sawdust.[7][12][13][14]

Collect the contaminated absorbent material into a sealed, labeled container for disposal as

hazardous waste.[7][14]

Step 6: Empty Container Disposal

A container that held Santalol is considered "empty" once all waste has been removed by

standard practice, with no more than 1 inch of residue remaining.[10]

Because Santalol is not classified as an "acute" hazardous waste, triple-rinsing is not

federally required for the container to be considered non-hazardous.[10][15]

To dispose of an empty container as regular trash, ensure it is fully drained. Deface or

remove all chemical and hazard labels before disposal.[15]

Quantitative Data for Santalol
The following table summarizes key physical and chemical properties of Santalol for reference

in handling and storage.

Property Value Source

Flash Point (Closed Cup) 136°C [16]

Specific Gravity / Relative

Density
0.968 - 0.990 @ 20°C [16]

Refractive Index 1.503 - 1.509 @ 20°C [16]

TSCA CAS Number 11031-45-1 [16]

EINECS CAS Number 234-262-4 [16]

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. Researchers should consult their institution's Chemical Hygiene Plan
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and relevant Safety Data Sheets (SDS) for detailed handling procedures specific to their

experimental work.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper management and

disposal of Santalol waste in a laboratory setting.
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Caption: Santalol Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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